Lincomycin-d3

LC-MS/MS Method Validation Veterinary Drug Residue
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C18H34N2O6S
Molecular Weight 409.6 g/mol
Cat. No. B15558634
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Technical Parameters


Basic Identity
Product NameLincomycin-d3
Molecular FormulaC18H34N2O6S
Molecular Weight409.6 g/mol
Structural Identifiers
InChIInChI=1S/C18H34N2O6S/c1-5-6-10-7-11(20(3)8-10)17(25)19-12(9(2)21)16-14(23)13(22)15(24)18(26-16)27-4/h9-16,18,21-24H,5-8H2,1-4H3,(H,19,25)/t9?,10-,11-,12?,13-,14+,15?,16?,18-/m0/s1/i3D3
InChIKeyOJMMVQQUTAEWLP-JLWAUNJPSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Lincomycin-d3 Internal Standard for LC-MS/MS


Lincomycin-d3 is a deuterium-labeled isotopologue of the lincosamide antibiotic lincomycin, with a molecular formula of C₁₈H₃₁D₃N₂O₆S and a molecular weight of 409.56 g/mol [1]. It is synthesized by substituting three hydrogen atoms with deuterium atoms at specific positions on the lincomycin molecule, resulting in a mass shift of +3 Da relative to the unlabeled parent compound [2]. This mass difference enables Lincomycin-d3 to function as a stable isotope-labeled internal standard (SIL-IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, where it co-elutes with native lincomycin but is distinguishable by mass spectrometric detection [3]. The compound is supplied with certificates of analysis verifying isotopic purity typically ≥95% and chemical purity ≥98%, and is manufactured under ISO 17034 quality management systems for use as a reference standard in regulatory-compliant analytical workflows [4].

Workflow LC-MS/MS Internal Standard
Label Deuterium (d3) Isotopologue
Co-Elution Near-identical retention with analyte
Certification ISO 17034 Reference Standard

Limitations of Unlabeled Lincomycin Substitutes


Attempting to use unlabeled lincomycin as an internal standard introduces unquantifiable error because it cannot be distinguished from the endogenous analyte in the mass spectrometer, precluding any correction for matrix effects or recovery losses [1]. Similarly, substituting a structurally related lincosamide such as clindamycin as an internal standard introduces differential ionization efficiency and chromatographic behavior that cannot be fully compensated for, resulting in systematic bias in quantitation [2]. Even alternative isotopologues such as lincomycin-¹³C lack the same chromatographic co-elution fidelity as deuterated analogs, potentially introducing retention time shift artifacts that compromise the accuracy of isotope ratio measurements . The fundamental requirement for a valid SIL-IS is that it exhibits physicochemical behavior indistinguishable from the analyte under the specific chromatographic and ionization conditions employed—a criterion that Lincomycin-d3 uniquely satisfies for lincomycin quantification, while generic or chemically similar surrogates do not [3].

Unlabeled Lincomycin
No mass differentiation from endogenous analyte; cannot correct matrix effects or recovery losses.
Clindamycin (Structural Analog)
Differential ionization efficiency and chromatographic behavior introduce systematic quantitation bias.
¹³C-Lincomycin
May exhibit retention time shift due to altered hydrophobicity, compromising co-elution fidelity.
Generic Surrogates
Lack matched physicochemical properties under specific LC and ionization conditions; not a valid SIL-IS.

Lincomycin-d3 Differentiation Evidence


Co-Elution with Unlabeled Lincomycin

In a validated LC-MS/MS method for lincomycin determination in broiler chicken feathers, muscle, and liver tissues, Lincomycin-d3 exhibited near-identical chromatographic retention time to unlabeled lincomycin. The average retention time for lincomycin was 2.255 min (quantifier ion) and 2.247 min (confirmatory ion), while Lincomycin-d3 eluted at 2.237 min, representing a retention time difference of only 0.018 min (1.08 seconds) [1]. The relative standard deviation (RSD) for retention time was 0.24% for lincomycin and 0.23% for Lincomycin-d3, demonstrating equivalent chromatographic precision [1].

Co-Elution
Head-to-head
ΔRT = 0.018 min (1.08 s)
Near-identical retention supports co-elution fidelity for matrix effect correction.
SunFire C18; LC-MS/MS; RSD ≤ 0.24%
LC-MS/MS Method Validation Veterinary Drug Residue

Mass Spectrometric Ion Differentiation

Lincomycin-d3 provides a clear +3 Da mass shift relative to unlabeled lincomycin, enabling unambiguous discrimination in multiple reaction monitoring (MRM) mode. In the validated LC-MS/MS method, the precursor ion for lincomycin was 407.0 Da, with a quantifier fragment ion of 126.0 Da, while Lincomycin-d3 exhibited a precursor ion of 410.0 Da and a confirmatory fragment ion of 362.0 Da [1]. This 3 Da mass difference is sufficient to eliminate isotopic cross-talk between the analyte and internal standard channels, a prerequisite for accurate quantitation.

Mass Differentiation
Head-to-head
ΔPrecursor = +3 Da
Unambiguous MRM discrimination eliminates isotopic cross-talk.
ESI+; Lincomycin-d3 precursor 410.0 Da
Mass Spectrometry MRM Transition Isotopic Labeling

Immunoassay Cross-Reactivity with Clindamycin

In enzyme-linked immunosorbent assays (ELISA) developed for lincomycin detection, the polyclonal antibody raised against lincomycin exhibits only 18.9% cross-reactivity with clindamycin hydrochloride, a structurally homologous lincosamide [1]. Other studies report cross-reactivity values ranging from <0.1% to 40% for clindamycin, depending on the specific antibody clone and assay format [2]. This variable and incomplete recognition means that clindamycin-d3 cannot serve as a reliable internal standard or calibration surrogate for lincomycin quantification in immunoassay platforms.

Cross-Reactivity
Cross-study comparable
Lincomycin 100% Clindamycin 18.9%
Low cross-reactivity underscores structural identity verification context.
ELISA polyclonal Ab; IC₅₀ 23.7–29.3 ng/mL
ELISA Cross-Reactivity Immunoassay Validation

Quantification Accuracy and Recovery

When Lincomycin-d3 is employed as the internal standard in LC-MS/MS analysis of lincomycin in complex biological matrices, the method achieves calibration curves with coefficients of determination (r²) greater than 0.99 across all tested matrices (feathers, muscle, liver) and recovery levels ranging from 98% to 101% [1]. The limit of detection (LOD) and limit of quantification (LOQ) values achieved with this SIL-IS approach were 19-22 μg·kg⁻¹ and 62-73 μg·kg⁻¹ in edible tissues, respectively [1]. These performance metrics meet the stringent criteria of Commission Decision 2002/657/EC for confirmatory methods in residue analysis [1].

Quantification Accuracy
Class-level
r² >0.99; Recovery 98–101%
Reported metrics support quantitation accuracy in complex tissue matrices.
LOD 19–22 µg/kg; LOQ 62–73 µg/kg; reported to meet confirmatory method criteria
Method Validation Recovery Matrix Effect Correction

Deuterium Kinetic Isotope Effect

The substitution of hydrogen with deuterium at specific positions in the Lincomycin-d3 molecule leverages the primary kinetic isotope effect, wherein carbon-deuterium bonds exhibit a higher bond dissociation energy than carbon-hydrogen bonds. This results in reduced rates of enzymatic cleavage during metabolic reactions [1]. While quantitative KIE values for Lincomycin-d3 specifically have not been published in peer-reviewed literature, class-level evidence across deuterated pharmaceuticals indicates that deuterium substitution can reduce metabolic clearance rates by 20-50% at sites of CYP450-mediated oxidation [2]. For Lincomycin-d3, the deuterium atoms are incorporated at the N-methyl position, a site that may influence metabolic stability during analytical workflows involving enzymatic sample preparation [3].

Deuterium KIE
Class-level
C–D bond ~3 kJ/mol stronger
Class-level metabolic stability context; specific KIE data to verify.
N-methyl-d3 substitution; class-level clearance reduction 20–50%
Kinetic Isotope Effect Metabolic Stability Deuterium Substitution

Isotopic Purity and Regulatory Compliance

Commercially available Lincomycin-d3 reference standards are supplied with certified isotopic purity typically ≥95% (some vendors specify >99.9% d₀ = 0.00%), with chemical purity ≥98% as verified by HPLC and NMR [1]. In contrast, Clindamycin-d3 hydrochloride reference standards show typical isotopic purity of 93.6% (isotopic value 99.9%) with expanded uncertainty of 2.0% [2]. Lincomycin-d3 manufactured under ISO 17034 accreditation undergoes multi-method characterization including NMR, MS, HPLC, IR, UV, water content, and residue on ignition testing, with full traceability to national standards [3]. This level of certification supports ANDA/DMF submissions and method validation in GLP/GMP environments.

Isotopic Purity
Cross-study comparable
Lincomycin-d3 ≥95% Clindamycin-d3 93.6%
Higher typical purity supports certification review for method documentation.
ISO 17034; multi-method characterization
Isotopic Purity ISO 17034 Reference Standard Certification

Lincomycin-d3 Application Scenarios


Veterinary Drug Residue Monitoring

Lincomycin-d3 is the preferred internal standard for LC-MS/MS methods intended to meet the confirmatory criteria of Commission Decision 2002/657/EC or FDA Guidance for Industry #118. The validated method using Lincomycin-d3 achieved recovery rates of 98-101% with r² >0.99 across feathers, muscle, and liver matrices, and delivered LOD/LOQ values suitable for maximum residue limit (MRL) compliance testing [1]. The ISO 17034 certification of Lincomycin-d3 reference standards supports method accreditation under ISO/IEC 17025, a requirement for many food safety testing laboratories [2].

Pharmacokinetic and Tissue Depletion Studies

In pharmacokinetic studies of lincomycin in domestic geese, the use of a validated UHPLC-MS/MS method employing a deuterated internal standard enabled accurate quantification of plasma and tissue concentrations over a 72-hour post-dose period, supporting calculation of elimination half-life (t₁/₂ = 4.19 h), volume of distribution (Vd = 2727.16 mL/kg), and clearance (Cl = 451.26 mL/h/kg) [3]. Lincomycin-d3 provides the analytical precision required to detect the low tissue concentrations observed at extended withdrawal times (e.g., 4-day withdrawal for liver and kidney), which is critical for establishing evidence-based withdrawal periods in food animal species [3].

Multi-Residue Method Validation

Lincomycin-d3 serves as a component of multi-analyte internal standard cocktails in methods that simultaneously quantify lincomycin alongside other veterinary antibiotics (e.g., enrofloxacin, tylosin, sulfonamides, tetracyclines) . The +3 Da mass shift of Lincomycin-d3 is sufficient to avoid isotopic interference with other deuterated internal standards in the same panel, while its chromatographic co-elution with unlabeled lincomycin ensures accurate matrix effect correction even in complex multi-residue workflows [1].

Pharmaceutical Quality Control and Stability Testing

Lincomycin-d3 reference standards manufactured under ISO 17034 with multi-method characterization (NMR, MS, HPLC, IR, UV, water content, residue on ignition) are suitable for use as working standards in pharmaceutical quality control, forced degradation studies, and stability-indicating method validation [2]. The enhanced metabolic stability conferred by deuterium substitution reduces the risk of internal standard degradation during long-term stability studies, supporting ANDA and DMF regulatory submissions where internal standard integrity must be demonstrated over extended storage periods [4].

Application
Selection Property
Validation Focus
Veterinary drug residue monitoring
Co-elution and matrix effect correction
Accuracy in tissue matrices (feathers, muscle, liver)
Pharmacokinetic and tissue depletion studies
Deuterium kinetic stability
Internal standard integrity during extended analytical runs
Multi-residue method validation
+3 Da mass shift without cross-talk
Isotopic interference control in multi-analyte panels
Pharmaceutical quality control and stability testing
ISO 17034 certified reference standard
Method documentation context for ANDA/DMF review

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